Cas no 202528-95-8 (Heptadecanoic Acid (Methyl-D3, 98%))

• Product Name: Heptadecanoic Acid (Methyl-D3, 98%)
• CAS No: 202528-95-8
• MF: C₁₇H₃₄O₂
• MW: 273.46915102005
• CID: 241074
• PubChem ID: 44256491
• Update Time: 2025-05-23

Heptadecanoic Acid (Methyl-D3, 98%) Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic-17,17,17-d3acid (9CI)
• HEPTADECANOIC-17,17,17-D3 ACID
• (17,17,17-?H?)heptadecanoic acid
• CHEBI:168047
• D98506
• HY-W004284S
• Heptadecanoic acid(d3)
• Margaric acid(d3)
• 202528-95-8
• LMFA01010048
• CS-0311879
• 17,17,17-trideuterioheptadecanoic acid
• heptadecanoic acid-d3
• Heptadecanoic Acid (Methyl-D3, 98%)

• Inchi： 1S/C17H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h2-16H2,1H3,(H,18,19)/i1D3
• InChI Key： KEMQGTRYUADPNZ-FIBGUPNXSA-N
• SMILES： OC(CCCCCCCCCCCCCCCC([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 273.274710561g/mol
• Monoisotopic Mass: 273.274710561g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Heptadecanoic Acid (Methyl-D3, 98%)

Recent Advances in the Application of Heptadecanoic Acid (Methyl-D3, 98%) (CAS: 202528-95-8) in Chemical Biology and Pharmaceutical Research

Heptadecanoic Acid (Methyl-D3, 98%) (CAS: 202528-95-8) is a deuterium-labeled fatty acid derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This stable isotope-labeled compound serves as a critical tool in metabolic studies, lipidomics, and drug development, enabling researchers to track biochemical pathways with high precision. The incorporation of deuterium at the methyl position enhances its utility in mass spectrometry-based analyses, providing distinct isotopic patterns that facilitate accurate quantification and tracing in complex biological matrices.

Recent studies have highlighted the role of Heptadecanoic Acid (Methyl-D3, 98%) in elucidating lipid metabolism disorders, particularly in the context of obesity and diabetes. A 2023 study published in the Journal of Lipid Research demonstrated its application in tracing the dynamics of odd-chain fatty acids in hepatic tissues, revealing novel insights into their role in energy homeostasis. The deuterium labeling allowed for precise differentiation between endogenous and exogenous fatty acids, overcoming limitations associated with traditional radiolabeling techniques.

In pharmaceutical development, this compound has emerged as a valuable internal standard for quantitative LC-MS/MS analyses of fatty acid-based therapeutics. A recent application note from a leading mass spectrometry vendor showcased its use in validating the pharmacokinetic profile of a novel omega-3 derivative drug candidate, where it provided exceptional analytical precision with less than 2% coefficient of variation across multiple batches. The chemical stability conferred by the deuterium substitution at the methyl position (202528-95-8) proved particularly advantageous for long-term stability studies.

Cutting-edge research in 2024 has expanded the utility of Heptadecanoic Acid (Methyl-D3, 98%) into the field of cancer metabolism. Scientists at a prominent cancer center utilized this compound to map the reprogramming of lipid metabolism in drug-resistant tumor cells, identifying specific metabolic vulnerabilities that could be targeted by new therapeutic approaches. The study, published in Cell Chemical Biology, employed advanced flux analysis techniques that leveraged the unique isotopic signature of this compound to track metabolic rewiring at unprecedented resolution.

The synthesis and purification of Heptadecanoic Acid (Methyl-D3, 98%) have seen significant technological improvements in recent years. A 2023 patent application disclosed a novel catalytic deuteration method that achieves higher isotopic purity (98%+) while reducing production costs by approximately 40% compared to conventional methods. This advancement addresses previous limitations in the commercial availability of high-quality deuterated fatty acids and opens new possibilities for large-scale metabolic studies.

Looking forward, the unique properties of Heptadecanoic Acid (Methyl-D3, 98%) (202528-95-8) position it as a key reagent in emerging areas such as single-cell metabolomics and spatial lipidomics. Preliminary data presented at the 2024 ASMS conference demonstrated its successful integration with high-resolution MALDI imaging techniques, enabling the visualization of fatty acid metabolism heterogeneity within tumor microenvironments at cellular resolution. These developments underscore the growing importance of precisely labeled lipid standards in advancing our understanding of complex biological systems and accelerating drug discovery efforts.